4-(4-tert-butylphenyl)-1H-imidazole
Overview
Description
4-(4-tert-butylphenyl)-1H-imidazole (4-TBI) is a synthetic organic compound that has been used in numerous scientific research applications. It is a heterocyclic aromatic compound, consisting of a tert-butyl group and a 1H-imidazole moiety. 4-TBI is a versatile compound that has been used in a variety of applications, such as drug discovery, drug delivery, and nanomaterials.
Scientific Research Applications
4-(4-tert-butylphenyl)-1H-imidazole has been used in a variety of scientific research applications, such as drug discovery, drug delivery, and nanomaterials. In drug discovery, 4-(4-tert-butylphenyl)-1H-imidazole has been used to study the effects of various drugs on cells. It has also been used in drug delivery systems, as it can be used to bind drugs to specific target sites. In addition, 4-(4-tert-butylphenyl)-1H-imidazole has been used in the synthesis of nanomaterials, such as carbon nanotubes and graphene.
Mechanism of Action
The mechanism of action of 4-(4-tert-butylphenyl)-1H-imidazole is not yet fully understood. However, it is known that 4-(4-tert-butylphenyl)-1H-imidazole binds to certain proteins and enzymes in the body, which can lead to changes in the structure and function of these proteins and enzymes. This can lead to a variety of physiological effects, such as changes in the metabolism, transport, and uptake of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-tert-butylphenyl)-1H-imidazole are not yet fully understood. However, it is known that 4-(4-tert-butylphenyl)-1H-imidazole binds to certain proteins and enzymes in the body, which can lead to changes in the structure and function of these proteins and enzymes. This can lead to a variety of physiological effects, such as changes in the metabolism, transport, and uptake of drugs. In addition, 4-(4-tert-butylphenyl)-1H-imidazole has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-tert-butylphenyl)-1H-imidazole in lab experiments include its relatively easy synthesis, its ability to bind to proteins and enzymes, and its antioxidant and anti-inflammatory properties. However, there are some limitations to using 4-(4-tert-butylphenyl)-1H-imidazole in lab experiments, such as its potential toxicity and the lack of information regarding its long-term effects.
Future Directions
Future research on 4-(4-tert-butylphenyl)-1H-imidazole should focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. In addition, further research should be conducted to investigate the potential toxicity of 4-(4-tert-butylphenyl)-1H-imidazole and its long-term effects. Finally, future research should focus on developing new applications for 4-(4-tert-butylphenyl)-1H-imidazole, such as its use in drug delivery systems and nanomaterials.
Synthesis Methods
The synthesis of 4-(4-tert-butylphenyl)-1H-imidazole is relatively straightforward and can be accomplished by reacting 4-tert-butylphenol with 2-aminobenzimidazole in a two-step process. The first step involves the formation of an imine by reacting the two reactants in a solvent such as ethanol. The second step involves the reduction of the imine to the desired product, 4-(4-tert-butylphenyl)-1H-imidazole. This reaction can be carried out using a variety of reducing agents, such as sodium borohydride, lithium aluminum hydride, or zinc-copper couple.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-tert-butylphenyl)-1H-imidazole involves the reaction of 4-tert-butylbenzaldehyde with ethylenediamine to form 4-(4-tert-butylphenyl)-1,2-diamine, which is then cyclized with glyoxal to yield the final product.", "Starting Materials": [ "4-tert-butylbenzaldehyde", "ethylenediamine", "glyoxal" ], "Reaction": [ "Step 1: 4-tert-butylbenzaldehyde is reacted with ethylenediamine in ethanol at reflux temperature to form 4-(4-tert-butylphenyl)-1,2-diamine.", "Step 2: The resulting 4-(4-tert-butylphenyl)-1,2-diamine is then reacted with glyoxal in ethanol at reflux temperature to form 4-(4-tert-butylphenyl)-1H-imidazole.", "Step 3: The product is then purified by recrystallization from ethanol." ] } | |
CAS RN |
104672-21-1 |
Product Name |
4-(4-tert-butylphenyl)-1H-imidazole |
Molecular Formula |
C13H16N2 |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
